2-[(2-fluorophenyl)methyl-methylamino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• IUPAC Name: 2-[(2-fluorophenyl)methyl-methylamino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C14H16FN3O2/c1-10-7-13(17-20-10)16-14(19)9-18(2)8-11-5-3-4-6-12(11)15/h3-7H,8-9H2,1-2H3,(H,16,17,19)
• InChI Key: ZPKQZZSJGBMHJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN(C)CC2=CC=CC=C2F
• Molecular Formula: C14H16FN3O2
• Molecular Weight: 277.29 g/mol

Description

2-[(2-fluorophenyl)methyl-methylamino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a synthetic compound that has attracted the attention of researchers due to its potential applications in the field of medicine. This compound is commonly referred to as FMAA and belongs to the family of amides. FMAA has been synthesized using various methods, and its synthesis method will be discussed in In addition, the scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of FMAA will be explored.

Mechanism of Action

The mechanism of action of FMAA is not fully understood. However, it has been proposed that the compound exerts its anticancer activity by inhibiting the proliferation of cancer cells. FMAA has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. The antifungal activity of FMAA is thought to be due to its ability to inhibit the biosynthesis of ergosterol, an essential component of fungal cell membranes.
Biochemical and Physiological Effects:
FMAA has been shown to have various biochemical and physiological effects. The compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are involved in the degradation of extracellular matrix proteins. In addition, FMAA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

FMAA has several advantages as a research tool. The compound is relatively easy to synthesize, and its anticancer and antifungal activities make it a potential candidate for the development of new drugs. However, FMAA also has some limitations. The compound has low solubility in water, which makes it difficult to administer in vivo. In addition, the mechanism of action of FMAA is not fully understood, which makes it difficult to optimize its use as a research tool.

Future Directions

There are several future directions for research on FMAA. One direction is to further investigate the mechanism of action of the compound. This could involve identifying the specific targets of FMAA and elucidating the pathways involved in its anticancer and antifungal activities. Another direction is to optimize the synthesis of FMAA to improve its solubility and bioavailability. Finally, FMAA could be tested in vivo to determine its efficacy and safety as a potential drug candidate.
Conclusion:
In conclusion, FMAA is a synthetic compound that has potential applications in the field of medicine. The compound has been shown to have anticancer, antifungal, and anti-inflammatory activities, making it a potential candidate for the development of new drugs. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of FMAA have been discussed in this paper. Further research is needed to fully understand the potential of FMAA as a research tool and drug candidate.

Synthesis Methods

FMAA can be synthesized using various methods, but the most commonly used method involves the reaction of 2-fluorobenzylamine with 5-methyl-3-oxazolylacetic acid. The reaction is catalyzed by the use of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in anhydrous dichloromethane. The reaction mixture is then stirred at room temperature for several hours to give FMAA as a white solid.

Scientific Research Applications

FMAA has been found to have potential applications in the field of medicine. The compound has been shown to have anticancer activity against various cancer cell lines such as breast cancer, lung cancer, and colon cancer. FMAA has also been found to have antifungal activity against various fungal strains. In addition, FMAA has been shown to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.